Cas no 135616-40-9 ((R,R)-(-)-N,N’-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine)

The (R,R)-(-)-N,N’-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine is a chiral salen-type ligand widely used in asymmetric catalysis and coordination chemistry. Its rigid cyclohexanediamine backbone and bulky tert-butyl substituents enhance stereoselectivity in metal-catalyzed reactions, such as asymmetric epoxidations and cyclopropanations. The (R,R) configuration ensures high enantioselectivity, making it valuable for synthesizing optically active compounds. The tert-butyl groups improve solubility in organic solvents and stabilize the metal-ligand complex under reactive conditions. This ligand is particularly effective with transition metals like Mn, Co, and Cr, offering consistent performance in both academic and industrial applications. Its robustness and selectivity make it a preferred choice for fine chemical and pharmaceutical synthesis.

(R,R)-(-)-N,N’-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine structure

135616-40-9 structure

Product Name:(R,R)-(-)-N,N’-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine

CAS No:135616-40-9

MF:C₃₆H₅₄N₂O₂

MW:546.826170444489

MDL:MFCD00191800

CID:64371

PubChem ID:24865244

Update Time:2025-05-28

(R,R)-(-)-N,N’-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine Chemical and Physical Properties

Names and Identifiers

- (R,R)-(-)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine
- (1R,2R)-(-)-1,2-Cyclohexanediamino-N,N'-bis(3,5-di-t-butylsalicylidene)
- (R,R)-(?)-N,N′-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine
- (1R,2R)-(-)-1,2-Cyclohexanediamino-N,N'-bis(3,5-di-t-butylsalicylidene),(R,R)-Jacobsen Ligand
- (R,R)-(-)-N,N’-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine
- (R,R)-(-)-N,N-Bis(3,5-DI-Tert-Butylsalicylidene)-1,2-Cyclohexanediamine
- (R,R)-(+)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamineSalen
- (R,R)-(&#8722
- (R,R)-(-)-N,N‘-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine
- (R,R)-(-)-N,N′-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine
- (R,R)-(−)-N,N′-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediaMine
- (R,R)-Jacobsen's Ligand
- (1R,2R)-(-)-1,2-CYCLOHEXANE DIAMINO-N,N'-BIS(3,5-DI-TERT-BUTYLSALICYLIDENE)
- C36H54N2O2
- (R,R)-JACOBSEN LIGAND
- [[(CH3)3C]2C6H2-2-(O
- 6,6'-((1E,1'E)-(((1R,2R)-Cyclohexane-1,2-diyl)bis(azanylylidene))bis(methanylylidene))bis(2,4-di-tert-butylphenol)
- CS-W014424
- 2,4-ditert-butyl-6-[[(1R,2R)-2-[(3,5-ditert-butyl-2-hydroxyphenyl)methylideneamino]cyclohexyl]iminomethyl]phenol
- AC-24995
- 151433-25-9
- (R,R)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine
- DTXSID101113716
- MFCD00191800
- FYNXDGNCEBQLGC-LOYHVIPDSA-N
- AKOS016842834
- AMY19843
- (1R,2R)-1,2-Bis[[[3,5-bis(tert-butyl)-2-hydroxyphenyl]methylene]amino]cyclohexane
- 135616-40-9
- (R,R)-1,2-bis(3,5-di-tert-butylsalicylidenamino)cyclohexane
- SCHEMBL662108
- DS-16157
- B4418
- Phenol, 2,2'-[(1R,2R)-1,2-cyclohexanediylbis[(E)-nitrilomethylidyne]]bis[4,6-bis(1,1-dimethylethyl)-
- D70936
- (1R,2R)-(-)-1,2-Cyclohexanediamino-N,N'-bis(3,5-di-t-butyl-salicylidene)
- (R,R)-(-)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine, 98%
- (r,r)-(-)-N,N'-bis(3,5-di-t-butylsalicylidene)-1,2-cyclohexanediamine
- GEO-03073
- (R，R)-()-N，N′-Bis(3，5-di-tert-butylsalicylidene)-1，2-cyclohexanediamine
- Phenol, 2,2a(2)-[(1R,2R)-1,2-cyclohexanediylbis[(E)-nitrilomethylidyne]]bis[4,6-bis(1,1-dimethylethyl)-
- 2,4-di-tert-butyl-6-[(E)-{[(1R,2R)-2-[(E)-[(3,5-di-tert-butyl-2-hydroxyphenyl)methylidene]amino]cyclohexyl]imino}methyl]phenol
- FYNXDGNCEBQLGC-LQWPWIHBSA-N
- MDL： MFCD00191800
- Inchi： 1S/C36H54N2O2/c1-33(2,3)25-17-23(31(39)27(19-25)35(7,8)9)21-37-29-15-13-14-16-30(29)38-22-24-18-26(34(4,5)6)20-28(32(24)40)36(10,11)12/h17-22,29-30,39-40H,13-16H2,1-12H3/b37-21+,38-22+/t29-,30-/m1/s1
- InChI Key： FYNXDGNCEBQLGC-LQWPWIHBSA-N
- SMILES： OC1=C(C=C(C=C1C(C)(C)C)C(C)(C)C)/C=N/[C@@H]1CCCC[C@H]1/N=C/C1C=C(C=C(C=1O)C(C)(C)C)C(C)(C)C

Computed Properties

Exact Mass: 546.41900
Monoisotopic Mass: 546.419
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 40
Rotatable Bond Count: 8
Complexity: 793
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 2
Surface Charge: 0
Tautomer Count: 6
XLogP3: 9.5
Topological Polar Surface Area: 65.2

Experimental Properties

Color/Form: Yellow powder
Density: 1.0110 (rough estimate)
Melting Point: 205-207 °C (lit.)
Boiling Point: 646.3°C at 760 mmHg
Flash Point: 421.6±20.8 °C
Refractive Index: 1.5300 (estimate)
PSA: 65.18000
LogP: 9.13700
Solubility: Soluble in water
λmax: 328(CH3CN)(lit.)
Specific Rotation: -315° (c 1, CH2Cl2)
Optical Activity: [α]20/D −315±15°, c = 1 in methylene chloride

(R,R)-(-)-N,N’-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
Hazardous Material Identification：
Risk Phrases：R36/37/38
Safety Term：S26
Storage Condition：Inert atmosphere,Room Temperature

(R,R)-(-)-N,N’-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM249016-100g	(6Z,6'Z)-6,6'-((((1R,2R)-cyclohexane-1,2-diyl)bis(azanediyl))bis(methaneylylidene))bis(2,4-di-tert-butylcyclohexa-2,4-dien-1-one)	135616-40-9	95%	100g	$224	2021-08-04
BAI LING WEI Technology Co., Ltd.	B4418-25G	(R,R)-(-)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine	135616-40-9	98.0%(LC&N)	25G	￥ 1790	2022-04-26
BAI LING WEI Technology Co., Ltd.	B4418-5G	(R,R)-(-)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine	135616-40-9	98.0%(LC&N)	5G	￥ 585	2022-04-26
BAI LING WEI Technology Co., Ltd.	07-0316-1g	(1R,2R)-(-)-1,2-Cyclohexanediamino-N,N'-bis(3,5-di-t-butylsalicylidene), 98% (R,R)-Jacobsen Ligand	135616-40-9	98%	1g	￥ 390	2022-04-25
BAI LING WEI Technology Co., Ltd.	07-0316-5g	(1R,2R)-(-)-1,2-Cyclohexanediamino-N,N'-bis(3,5-di-t-butylsalicylidene), 98% (R,R)-Jacobsen Ligand	135616-40-9	98%	5g	￥ 1571	2022-04-25
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY009901-25g	(R,R)-(-)-N,N’-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine	135616-40-9	≥95%	25g	¥545.0	2023-09-15
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	600573-5g	(R,R)-(-)-N,N’-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine	135616-40-9	98%	5g	¥160.0	2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	600573-1g	(R,R)-(-)-N,N’-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine	135616-40-9	98%	1g	¥60.0	2024-07-19
TRC	B431500-1g	(R,R)-(-)-N,N’-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine	135616-40-9		1g	$ 58.00	2023-09-08
TRC	B431500-5 g	(R,R)-(-)-N,N’-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine	135616-40-9		5g	85.00	2021-08-17

(R,R)-(-)-N,N’-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine Production Method

(R,R)-(-)-N,N’-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine Suppliers

Suzhou Senfeida Chemical Co., Ltd

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(CAS:135616-40-9)(R,R)-(-)-N,N'-BIS(3,5-DI-TERT-BUTYLSALICYLIDENE)-1,2-CYCLOHEXANEDIAMINE

Order Number:1625901

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Quantity:Company Customization

Purity:98%

Pricing Information Last Updated:Monday, 14 April 2025 21:49

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Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:135616-40-9)(R,R)-()-N,N′-双(3,5-二叔丁基亚水杨基)-1,2-环已二胺

Order Number:LE1625901

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:29

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